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Compound of Interest

Compound Name: Pyroxsulam

Cat. No.: B039247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide pyroxsulam,
focusing on its chemical identification, mechanism of action, and relevant experimental
methodologies. The information is intended to support research, development, and analytical
activities related to this compound.

Core Identification: CAS Number and IUPAC
Nomenclature

Pyroxsulam is a selective, post-emergence herbicide used for the control of grass and
broadleaf weeds in cereal crops.[1] Accurate identification is critical for regulatory compliance,
scientific research, and safety.

Identifier Value

CAS Number 422556-08-9

N-(5,7-dimethoxy-[2][3][4]triazolo[1,5-
IUPAC Name a]pyrimidin-2-yl)-2-methoxy-4-

(trifluoromethyl)pyridine-3-sulfonamide

Physicochemical and Toxicological Profile
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A summary of key quantitative data for pyroxsulam is presented below, offering a comparative
overview of its physical, chemical, and toxicological properties.

Property Value Source
Molecular Formula C14H13F3N60OsS [3]
Molecular Weight 434.35 g/mol [3]
Physical State White crystalline powder [2]

N 16.4 mg/L (pH 4), 3200 mg/L
Water Solubility [5]
(pH 7), 13,700 mg/L (pH 9)

Acute Oral LDso (Rat) > 2000 mg/kg [3]
Acute Dermal LDso (Rat) > 2000 mg/kg [3]
Acute Inhalation LCso (Rat) > 5.1 mg/L [3]

Mechanism of Action: Inhibition of Acetolactate
Synthase

Pyroxsulam belongs to the triazolopyrimidine sulfonamide class of herbicides and functions as
an inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid
synthase (AHAS).[6] This enzyme is crucial for the biosynthesis of the branched-chain amino
acids valine, leucine, and isoleucine in plants.[6] By blocking this pathway, pyroxsulam halts
protein synthesis and cell division, leading to the cessation of growth and eventual death of
susceptible weeds.
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Branched-Chain Amino Acid Biosynthesis

Multiple Steps
a-Aceto-a-hydroxybutyrate
Valine, Leucine, Isoleucine

Multiple Steps

a-Ketobutyrate

Acetolactate Synthase (ALS)
Target Enzyme

Pyruvate Acetolactate

Inhibition by Pyroxsulam

Biosynthesis

Pyroxsulam Inhibition Blocked

Click to download full resolution via product page

Caption: Mechanism of action of pyroxsulam via inhibition of Acetolactate Synthase (ALS).

Experimental Protocols

Detailed methodologies for the synthesis and analysis of pyroxsulam are essential for
researchers. The following sections provide established protocols.

Synthesis of Pyroxsulam

The following protocol is based on a patented method for the preparation of pyroxsulam.[2]

Materials:

2-amino-5,7-dimethoxy[2][3][4]triazolo[1,5-a]pyrimidine

2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

Dichloromethane (CH2Clz2)

Triethylamine (EtsN)
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e 4-dimethylaminopyridine (DMAP)
¢ 4N Hydrochloric acid (HCI)

e Methanol

Procedure:

e To 137g of dichloromethane, add 25.4g (0.13 mol) of 2-amino-5,7-dimethoxy[2][3]
[4]triazolo[1,5-a]pyrimidine and stir.

e Add 0.006g (0.05 mmol) of 4-dimethylaminopyridine and 27.5g (0.1 mol) of 2-methoxy-4-
(trifluoromethyl)pyridine-3-sulfonyl chloride to the mixture.

« Stir the mixture for 30 minutes at room temperature.

e Slowly add 13.1g (0.13 mol) of triethylamine dropwise.

» Heat the reaction mixture to 35°C and maintain for 3 hours.
 After the reaction, add 60g of 4N HCI and stir at 25°C for 1 hour.
e Cool the mixture to 10°C and filter the resulting solid.

e Wash the solid with water, followed by a wash with methanol.

e Dry the purified solid to yield pyroxsulam.
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Start: Reactants

:

1. Add Reactants to Dichloromethane
- 2-amino-5,7-dimethoxy][...]Jpyrimidine
- 2-methoxy-4-(trifluoromethyl)[...]sulfonyl chloride
- DMAP

:

( 2. Add Triethylamine Dropwise )

:

3. Heat to 35°C for 3 hours

:

4. Acidic Workup with 4N HCI

5. Filter and Wash
- Water Wash
- Methanol Wash

End: Pyroxsulam Product

Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of pyroxsulam.

Residue Analysis in Soil and Water
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for
the extraction of pesticide residues from various matrices, followed by instrumental analysis.[4]

Materials:

Acetonitrile (ACN)

e Anhydrous Magnesium Sulfate (MgSQOa)

e Sodium Chloride (NaCl)

e Primary Secondary Amine (PSA) sorbent

o C18 sorbent

o Graphitized Carbon Black (GCB) - for samples with high pigment content

o Centrifuge and centrifuge tubes

e \Vortex mixer

e HPLC-UV or LC-MS/MS system

Extraction and Cleanup Protocol (General):

» Extraction:
o Weigh a 10-15 g homogenized sample (soil or water) into a 50 mL centrifuge tube.
o Add an appropriate volume of water (for soil samples) and acetonitrile.
o Add MgSOa4 and NacCl, then vortex vigorously for 1 minute.
o Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of
MgSO0Oas, PSA, and C18 (and GCB if needed).
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o Vortex for 1 minute and then centrifuge.
¢ Analysis:
o Filter the supernatant through a 0.22 or 0.45 um filter.

o Analyze the final extract using HPLC-UV or LC-MS/MS for the quantification of
pyroxsulam.[4]

Start: Sample Collection
(Soil or Water)

l

1. QUEChERS Extraction
- Add Acetonitrile & Salts
- Vortex & Centrifuge

:

2. Dispersive SPE Cleanup
- Add Supernatant to d-SPE tube
- Vortex & Centrifuge

:

3. Instrumental Analysis
- Filter Extract
- Inject into HPLC or LC-MS/MS

End: Quantification of Pyroxsulam

Click to download full resolution via product page
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Caption: General workflow for pyroxsulam residue analysis using QUEChERS and
chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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